Cas no 1493694-48-6 (1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one)

• Product Name: 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one
• CAS No: 1493694-48-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD21712644
• CID: 4772355
• PubChem ID: 66187744
• Update Time: 2025-10-28

1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)tetrahydropyrimidin-2(1H)-one
• 1-(azetidin-3-yl)-1,3-diazinan-2-one
• 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one

• MDL： MFCD21712644
• Inchi： 1S/C7H13N3O/c11-7-9-2-1-3-10(7)6-4-8-5-6/h6,8H,1-5H2,(H,9,11)
• InChI Key： HWFKKNPYEMKTKF-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: -0.9
• Topological Polar Surface Area: 44.4

Additional information on 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one

Recent Advances in the Study of 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one (CAS: 1493694-48-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one (CAS: 1493694-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, featuring both azetidine and tetrahydropyrimidinone moieties, exhibits promising bioactivity, particularly in the modulation of enzymatic targets and receptor interactions. Recent studies have explored its role as a versatile intermediate in drug discovery, with a focus on its application in the synthesis of novel kinase inhibitors and GPCR modulators.

One of the key areas of investigation involves the compound's utility in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in oncology. The researchers utilized structure-activity relationship (SAR) analysis to optimize the scaffold, leading to compounds with improved selectivity and pharmacokinetic profiles. Notably, the CAS: 1493694-48-6 derivative showed a 10-fold increase in potency compared to earlier analogs, highlighting its potential as a lead compound for cancer therapy.

In addition to its role in kinase inhibition, recent research has explored the compound's application in central nervous system (CNS) disorders. A preclinical study published in ACS Chemical Neuroscience revealed that 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one derivatives act as allosteric modulators of the GABA_A receptor, demonstrating anxiolytic and anticonvulsant effects in animal models. The study emphasized the scaffold's ability to penetrate the blood-brain barrier, a critical factor for CNS drug development. These findings suggest its potential for treating epilepsy and anxiety disorders, with further clinical validation underway.

The synthetic accessibility of 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one has also been a focus of recent methodological advancements. A 2024 paper in Organic Letters described a novel asymmetric synthesis route for the compound, utilizing a chiral auxiliary approach to achieve high enantiomeric purity. This methodological breakthrough addresses previous challenges in stereocontrol, enabling the production of enantiomerically pure derivatives for more targeted biological studies. The authors highlighted the scalability of this approach, which could facilitate large-scale production for pharmaceutical applications.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this scaffold. Molecular docking simulations published in the Journal of Chemical Information and Modeling revealed that the azetidine ring of 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one forms critical hydrogen bonds with active site residues in various target proteins, while the tetrahydropyrimidinone moiety contributes to hydrophobic interactions. These computational findings align with experimental data and guide the rational design of more potent derivatives.

Looking forward, the versatility of 1-(Azetidin-3-yl)tetrahydropyrimidin-2(1H)-one (CAS: 1493694-48-6) continues to inspire new research directions. Current investigations are exploring its application in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's balanced physicochemical properties and synthetic tractability position it as a valuable scaffold in medicinal chemistry. As research progresses, this molecule is expected to contribute significantly to the development of novel therapeutics across multiple disease areas, reinforcing its importance in contemporary drug discovery efforts.